Cas no 1207016-75-8 (3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-(thiophen-2-yl)urea)

• Product Name: 3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-(thiophen-2-yl)urea
• CAS No: 1207016-75-8
• MF: C₁₇H₁₁N₃O₃S₂
• MW: 369.417540788651
• CID: 5798938
• PubChem ID: 45503665
• Update Time: 2025-11-06

3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-(thiophen-2-yl)urea
• AKOS024517808
• F5772-8143
• 1-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]-3-thiophen-2-ylurea
• 1-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)-3-(thiophen-2-yl)urea
• 1207016-75-8
• CCG-343096
• 3-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1-(thiophen-2-yl)urea
• VU0519811-1

• Inchi： 1S/C17H11N3O3S2/c21-15-11(8-10-4-1-2-5-13(10)23-15)12-9-25-17(18-12)20-16(22)19-14-6-3-7-24-14/h1-9H,(H2,18,19,20,22)
• InChI Key： BNGRMACLVNRCOW-UHFFFAOYSA-N
• SMILES： S1C(NC(NC2=CC=CS2)=O)=NC(=C1)C1C(=O)OC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 369.02418357g/mol
• Monoisotopic Mass: 369.02418357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-(thiophen-2-yl)urea

Introduction to 3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-(thiophen-2-yl)urea (CAS No: 1207016-75-8)

3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-(thiophen-2-yl)urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1207016-75-8, represents a unique molecular architecture that integrates multiple heterocyclic systems, including chromene, thiazole, and thiophene moieties. The structural complexity of this molecule not only makes it a subject of academic interest but also opens up diverse possibilities for its application in drug discovery and medicinal chemistry.

The chromene moiety, characterized by its 2H-chromen-3-one structure, is well-known for its biological activities and has been extensively studied for its potential in developing antimicrobial, anti-inflammatory, and antioxidant agents. In particular, the presence of the 2-oxyo group in the chromene ring enhances the compound's reactivity and functionality, making it a valuable scaffold for further derivatization. This feature is particularly relevant in the context of designing novel therapeutic agents that require specific interactions with biological targets.

Complementing the chromene core is the thiazole ring, which is another crucial component of 3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl. Thiazole derivatives are renowned for their broad spectrum of biological activities, including antifungal, antibacterial, and anticancer properties. The integration of the thiazole moiety into the chromene framework not only enhances the compound's pharmacological potential but also introduces additional sites for chemical modification. This dual heterocyclic system makes 3-4-(2-oxyo-H-chromen-3-il)-1,3-thiazol-2-y1 a versatile intermediate in the synthesis of more complex molecules.

The thiophene ring further enriches the structural diversity of this compound. Thiophenes are known for their role in various pharmaceutical applications, including antiviral and anti-inflammatory drugs. The presence of a thiophenyl group at the urea position in 1-(thiophen-2-yl)urea introduces additional electronic and steric features that can influence the compound's biological activity. This arrangement allows for fine-tuning of the molecule's properties through strategic functionalization, making it an attractive candidate for further pharmacological investigation.

The urea functional group in 1-(thiophen-2-yl)urea is particularly noteworthy as it serves as a key pharmacophore in many drug molecules. Urea-based compounds have been shown to exhibit a wide range of biological activities, including enzyme inhibition and receptor binding. The combination of these moieties in 3-4(2-oxyo-H-chromen) -
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